N-(5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-2-(2,4-dimethylphenyl)acetamide

• IUPAC Name: N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C20H21N3O4/c1-12-5-6-14(13(2)9-12)10-18(24)21-20-23-22-19(27-20)16-8-7-15(25-3)11-17(16)26-4/h5-9,11H,10H2,1-4H3,(H,21,23,24)
• InChI Key: RTCWWYAWEXGZRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CC(=O)NC2=NN=C(O2)C3=C(C=C(C=C3)OC)OC)C
• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol

Description

N-(5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-2-(2,4-dimethylphenyl)acetamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO). TSPO is a mitochondrial protein that is involved in several physiological and pathological processes, including apoptosis, inflammation, and neurodegeneration. DPA-714 has been widely used as a tool compound to investigate the role of TSPO in various biological systems.

Scientific Research Applications

Antimicrobial and Hemolytic Activity

Compounds with the 1,3,4-oxadiazole core have been synthesized and evaluated for their antimicrobial efficacy. For instance, derivatives of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides demonstrated notable antimicrobial properties against various microbial species. Some derivatives exhibited potent activity, highlighting the therapeutic potential of these compounds in treating infections while showing low toxicity to human cells (Gul et al., 2017).

Anticancer Activity

Research into 1,3,4-oxadiazole derivatives has also focused on their potential as anticancer agents. A novel set of N-Mannich bases of 5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazole-2(3H)-thione was synthesized and tested for anticancer activity. These compounds showed promising anti-proliferative effects against various cancer cell lines, including prostate cancer and human colorectal cancer, indicating the utility of 1,3,4-oxadiazole derivatives in cancer therapy (Al-Wahaibi et al., 2021).

Antioxidant Properties

Additionally, the antioxidant capabilities of 1,3,4-oxadiazole compounds have been explored. Novel derivatives containing 1,3,4-thia/oxadiazole moieties showed significant antioxidant activity, comparable to ascorbic acid in some cases. This suggests their potential use as protective agents against oxidative stress-related diseases (Lelyukh et al., 2021).

Enzyme Inhibitory Activity

Another area of interest is the enzyme inhibitory activity of 1,3,4-oxadiazole derivatives. These compounds have been tested against enzymes like acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and lipoxygenase (LOX), showing potential for the treatment of diseases like Alzheimer's due to their ability to inhibit crucial enzymes involved in the disease's pathology (Rehman et al., 2013).